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Compound Name:
Diethyl

(hydroxymethyl)phosphonate

CAS No.: 3084-40-0

Cat. No.: B1293930

Get Quote

In the vast landscape of organic synthesis, certain molecules stand out for their exceptional

utility and versatility. Diethyl (hydroxymethyl)phosphonate (DEHMP), a seemingly simple

organophosphorus compound, is one such cornerstone intermediate.[1] Characterized by a

reactive hydroxymethyl group directly attached to a phosphonate core, DEHMP serves as a

highly adaptable building block for chemists across diverse industries.[1][2] Its unique structural

features allow for a wide array of chemical transformations, making it an indispensable starting

material for the synthesis of more complex molecules with tailored properties.[1][2]

This guide, intended for researchers, scientists, and drug development professionals, delves

into the synthesis, core reactivity, and multifaceted applications of DEHMP. We will explore the

causality behind its synthetic utility, from its role in constructing carbon-carbon bonds to its

incorporation into life-saving pharmaceuticals, advanced flame retardants, and potent

agrochemicals.[2][3][4][5] By grounding our discussion in established reaction mechanisms and

providing practical, field-proven protocols, we aim to deliver a comprehensive resource that is

both authoritative and immediately applicable in a laboratory setting.

Table 1: Physicochemical Properties of Diethyl (hydroxymethyl)phosphonate
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Property Value References

CAS Number 3084-40-0 [2][6][7]

Molecular Formula C₅H₁₃O₄P [2][6][8]

Molecular Weight 168.13 g/mol [2][6][7]

Appearance
Clear colorless to yellow

viscous liquid
[2][9][10]

Boiling Point 124-126 °C at 3 mmHg [2][7][9][11]

Density 1.14 g/mL at 25 °C [2][7][9]

Refractive Index (n²⁰/D) 1.444 [2][7][11]

Water Solubility 500 g/L at 20 °C [10]

Storage Conditions
Room Temperature, Sealed in

dry, Keep in dark place
[2][10][11][12]

Synthesis and Purification: Mastering the Pudovik
Reaction
The most common and atom-economical method for preparing DEHMP is the base-catalyzed

addition of diethyl phosphite to formaldehyde, a classic example of the Pudovik reaction.[1][4]

This reaction is a cornerstone of organophosphorus chemistry for forming α-

hydroxyphosphonates.[13][14][15]

Reaction Mechanism
The mechanism is initiated by the deprotonation of diethyl phosphite by a base (e.g.,

triethylamine), which generates a highly nucleophilic phosphite anion.[1] This anion then

performs a nucleophilic attack on the electrophilic carbonyl carbon of formaldehyde. The

resulting alkoxide intermediate is subsequently protonated by the conjugate acid of the base or

another proton source, yielding the final DEHMP product.[1] Quantum chemical calculations

have confirmed that the base plays a crucial role in promoting the proton transfer from the

P(O)H group to the carbonyl, significantly lowering the activation energy of the reaction.[16]
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Pudovik Reaction for DEHMP Synthesis
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Caption: Mechanism of the base-catalyzed Pudovik reaction.

Experimental Protocol: Synthesis of Diethyl
(hydroxymethyl)phosphonate
This protocol is adapted from established procedures and offers a high-yield synthesis.[6]

Materials:

Diethyl phosphite

Paraformaldehyde

Triethylamine (or Potassium Carbonate)

Toluene (optional, as solvent)

Procedure:
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To a stirred suspension of paraformaldehyde (1.00 equiv) in diethyl phosphite (1.00 equiv),

add triethylamine (0.10 equiv) as a catalyst.[6]

Heat the resulting suspension to 90-100 °C. The mixture will become a clear solution and

may begin to reflux.[6][17]

Maintain this temperature and continue stirring for 3-4 hours. The reaction progress can be

monitored by TLC.[6][17]

After the reaction is complete, remove the excess triethylamine under reduced pressure.[17]

Purification: Direct vacuum distillation of the crude product can lead to extensive

decomposition.[17] Purification is best achieved using Kugelrohr distillation (125 °C, 0.05

mm) or a wiped-film molecular still to minimize thermal degradation and obtain the product

as a colorless oil.[17] Yields of 95-96% have been reported using optimized procedures.[6]

Table 2: Comparison of Synthesis Conditions for DEHMP

Catalyst Solvent
Temperatur
e (°C)

Time (h) Yield (%) Reference

Triethylamine Neat 90 3 96 [6]

Potassium

Carbonate
Toluene 60 2 95 [6][11]

Triethylamine Neat 120-130 4 49-65 [17]

Al₂O₃ / KF Neat Room Temp. 0.5-2 ~95 [16]

The Reactive Core: DEHMP as a Versatile Chemical
Intermediate
DEHMP's utility stems from two primary reactive sites: the nucleophilic hydroxyl group and the

potentially acidic proton on the carbon adjacent to the phosphorus atom. This duality allows it

to participate in a wide range of transformations.

Reactions of the Hydroxyl Group
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The hydroxyl moiety is a key functional handle for derivatization.[1]

O-Acylation and O-Alkylation: The hydroxyl group can be readily acylated or alkylated to

produce α-acyloxy- and α-alkoxyphosphonates.[1][15][16] These derivatives are not merely

extensions of the DEHMP scaffold; many exhibit significant biological activities, including

herbicidal and antifungal properties.[15][16][18]

Mitsunobu Reaction: DEHMP is a suitable substrate for the Mitsunobu reaction, enabling the

conversion of the hydroxyl group to other functionalities under mild conditions.[9][10][11]

Protection Chemistry: To perform chemistry elsewhere on a molecule containing the DEHMP

moiety, the hydroxyl group can be protected. A common strategy involves reaction with

dihydropyran to form a stable tetrahydropyranyl (THP) ether, which can be easily removed

later.[17]

Reactions Involving the α-Carbon
The proximity of the electron-withdrawing phosphonate group acidifies the α-carbon proton.[19]

[20]

Masked Acyl Anion Synthesis: Deprotonation of the α-carbon generates a potent nucleophile,

effectively a masked acyl anion. This anion is a workhorse in C-C bond formation, readily

participating in alkylation and olefination reactions.[3][19][20]

Horner-Wadsworth-Emmons (HWE) Reaction: While DEHMP itself isn't a direct HWE

reagent, its derivatives are. For example, oxidation of the hydroxyl group to an aldehyde,

followed by reaction with a phosphonate ylide, or derivatization of the hydroxyl group into a

leaving group, opens pathways for olefination. The protected form, diethyl [(2-

tetrahydropyranyloxy)methyl]phosphonate, is particularly useful in the Wittig-Horner

synthesis of enol ethers.[17]
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Key Reaction Pathways of DEHMP
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Caption: Core reactivity and synthetic applications of DEHMP.

Applications in High-Value Synthesis
The true measure of an intermediate is its impact on the synthesis of valuable final products. In

this regard, DEHMP excels.

Pharmaceutical Synthesis
DEHMP is a critical intermediate in the pharmaceutical industry, most notably in the production

of antiviral drugs.[21]

Tenofovir Synthesis: It is a key building block for Tenofovir, a cornerstone medication used to

treat HIV/AIDS and hepatitis B.[21][22] One synthetic route involves the reaction of an

appropriate purine derivative with a tosylated form of DEHMP.[23] The commercial

availability and reliability of DEHMP are crucial for the supply chain of this life-saving drug.

[21][23]
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Bioactive Phosphonates: Its role extends to the synthesis of various phosphonates with

potential anti-HIV-1 activity and compounds targeting neurological disorders.[2][7] The

phosphonate moiety can act as a stable mimic of phosphate esters or carboxylates, enabling

it to interact with and inhibit various enzymes.[1][13]

Flame Retardant Technology
The intrinsic phosphorus content of DEHMP makes it a valuable precursor for flame retardants.

[2]

Mechanism of Action: During combustion, phosphorus-containing compounds can act in both

the gas phase (radical quenching) and the condensed phase (promoting the formation of a

protective char layer).[24] This char layer insulates the underlying material from heat and

oxygen, effectively suppressing the fire.[5]

Applications: DEHMP is incorporated into formulations for materials like plastics and textiles

to enhance fire resistance, a crucial safety feature in many industries.[2] It also serves as a

starting material for synthesizing more complex and efficient phosphonate-based flame

retardants.[5]

Agrochemical Development
DEHMP is a valuable intermediate in the synthesis of modern agrochemicals.[2]

Herbicides and Pesticides: It is a building block for various herbicides and insecticides,

contributing to enhanced crop protection.[2] Many α-acyloxyphosphonates derived from

DEHMP have shown significant herbicidal activity.[16]

Spectroscopic Data and Safety
Accurate characterization and safe handling are paramount in any research setting.

Table 3: Spectroscopic Data for Diethyl (hydroxymethyl)phosphonate
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Technique Peak Assignments Reference

¹H NMR (400 MHz, CDCl₃)

δ 1.35 (t, 6H, OCH₂CH₃), 3.91

(t, 2H, HOCH₂P), 4.13-4.24

(m, 4H, OCH₂CH₃), 4.81-4.86

(m, 1H, HOCH₂P)

[6]

¹³C NMR (100 MHz, CDCl₃)

δ 16.35 (d, OCH₂CH₃), 56.87

(d, HOCH₂P), 62.51 (d,

OCH₂CH₃)

[6]

³¹P NMR (175 MHz, CDCl₃) δ 24.52 [6]

FTIR (Neat, KBr)

Broad O-H stretch (~3300

cm⁻¹), C-H stretches (~2980

cm⁻¹), strong P=O stretch

(~1230 cm⁻¹), P-O-C stretch

(~1020 cm⁻¹)

[25]

Safety and Handling
DEHMP is an irritant and requires careful handling in a well-ventilated area, preferably a fume

hood.[10][26]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side-shields, chemical-resistant gloves, and a lab coat.[7][12]

Handling: Avoid contact with skin and eyes.[12] Avoid inhalation of vapors or mists.[10][27]

Storage: Store in a cool, dry place in a tightly sealed container away from incompatible

materials.[10][12]

Conclusion
Diethyl (hydroxymethyl)phosphonate transcends its simple structure to serve as a powerful

and versatile intermediate in modern organic synthesis. Its accessible synthesis via the

Pudovik reaction, combined with the dual reactivity of its hydroxyl and phosphonate moieties,

provides chemists with a reliable platform for C-C bond formation and functional group

interconversion. From the synthesis of blockbuster antiviral drugs like Tenofovir to the
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development of advanced flame retardants and agrochemicals, DEHMP's impact is both broad

and profound. A thorough understanding of its chemistry, as outlined in this guide, is essential

for researchers and scientists aiming to leverage the unique advantages of organophosphorus

compounds in drug discovery and material science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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